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Compound of Interest

Compound Name: 2B-(SP)

cat. No.: B1143229

For Researchers, Scientists, and Drug Development Professionals

Introduction

[2B-(SP)] is a selective phosphopeptide substrate for the enzyme Glycogen Synthase Kinase-3
(GSK-3).[1] Derived from the phosphorylation site of the translation initiation factor elF2B, this
peptide is a valuable tool for studying GSK-3 activity in various cellular processes. GSK-3 is a
key enzyme implicated in numerous signaling pathways, including those involved in metabolic
regulation, neuronal development, and apoptosis. Understanding its activity is crucial for
research in diabetes, neurodegenerative diseases, and cancer. This document provides
detailed protocols for the preparation of stock solutions of [2B-(SP)] for use in research and
drug development applications.

Physicochemical Data

A summary of the key quantitative data for [2B-(SP)] is presented in the table below for easy
reference.
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Property Value Reference
CAS Number 186901-17-7 [1]
Molecular Formula C71H123N26029P [1]
Molecular Weight 1835.88 g/mol [1]

Peptide Sequence RRAAEELDSRAGS(p)PQL

Solubility Soluble to 1 mg/mL in water [1]
Appearance White lyophilized solid [1]

Storage Conditions

Desiccate at -20°C

[1]

Experimental Protocols

This protocol describes the preparation of a 1 mg/mL stock solution of [2B-(SP)] in water.

Materials:

Procedure:

[2B-(SP)] (lyophilized solid)

Nuclease-free water (e.g., Milli-Q or equivalent)
Sterile, low-adhesion microcentrifuge tubes

Calibrated micropipettes and sterile tips

» Equilibration: Before opening, allow the vial of lyophilized [2B-(SP)] to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation from forming on the

product.

o Reconstitution: Briefly centrifuge the vial to ensure the entire lyophilized pellet is at the

bottom.
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 Dissolution: Carefully add the appropriate volume of nuclease-free water to the vial to
achieve a final concentration of 1 mg/mL. For example, to a 1 mg vial, add 1 mL of water.

o Vortexing: Gently vortex the solution for 10-15 seconds to ensure the peptide is completely
dissolved. Visually inspect the solution to confirm there are no particulates.

» Aliquoting: For ease of use and to avoid repeated freeze-thaw cycles, it is recommended to
aliquot the stock solution into smaller, single-use volumes in sterile, low-adhesion
microcentrifuge tubes.

o Storage: Store the aliquots at -20°C. For long-term storage, -80°C is recommended.
To prepare a stock solution with a specific molarity, use the following formula:

Volume of Solvent (L) = Mass of [2B-(SP)] (g) / (Desired Molarity (mol/L) x Molecular Weight (
g/mol))

e Molecular Weight of [2B-(SP)]: 1835.88 g/mol
Example: Preparation of a 1 mM Stock Solution
e Weigh out 1 mg (0.001 g) of [2B-(SP)].

» Calculate the required volume of solvent: Volume (L) = 0.001 g / (0.001 mol/L * 1835.88
g/mol ) = 0.000544 L = 544 L

» Dissolve 1 mg of [2B-(SP)] in 544 pL of nuclease-free water to obtain a 1 mM stock solution.

Visualizations

The following diagram illustrates the key steps in preparing a stock solution of [2B-(SP)].
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing [2B-(SP)] stock solutions.
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GSK-3 is a constitutively active kinase that is regulated by inhibitory phosphorylation. The
diagram below shows a simplified representation of its regulation within a generic signaling
pathway.

Simplified GSK-3 Signaling
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Caption: Simplified GSK-3 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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